Cas no 2411301-52-3 (2-chloro-N-(3-ethynylphenyl)-N-({5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methyl)acetamide)

• Product Name: 2-chloro-N-(3-ethynylphenyl)-N-({5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methyl)acetamide
• CAS No: 2411301-52-3
• MF: C₁₇H₁₆ClN₃O₂
• MW: 329.780842781067
• CID: 5358619
• PubChem ID: 154880298
• Update Time: 2025-07-22

2-chloro-N-(3-ethynylphenyl)-N-({5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z3837164930
• 2-chloro-N-(3-ethynylphenyl)-N-({5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methyl)acetamide
• 2-Chloro-N-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-ylmethyl)-N-(3-ethynylphenyl)acetamide

• Inchi： 1S/C17H16ClN3O2/c1-2-13-5-3-6-15(9-13)20(16(22)11-18)12-14-10-17-21(19-14)7-4-8-23-17/h1,3,5-6,9-10H,4,7-8,11-12H2
• InChI Key： AWGRHXNYNXRKMF-UHFFFAOYSA-N
• SMILES： ClCC(N(C1C=CC=C(C#C)C=1)CC1C=C2N(CCCO2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 478
• XLogP3: 2.4
• Topological Polar Surface Area: 47.4

Additional information on 2-chloro-N-(3-ethynylphenyl)-N-({5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methyl)acetamide

Comprehensive Analysis of 2-chloro-N-(3-ethynylphenyl)-N-({5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methyl)acetamide (CAS No. 2411301-52-3)

The compound 2-chloro-N-(3-ethynylphenyl)-N-({5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methyl)acetamide, identified by its CAS No. 2411301-52-3, is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its unique combination of a pyrazolo[3,2-b][1,3]oxazine core, an ethynylphenyl moiety, and a chloroacetamide functional group makes it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine, due to their versatile pharmacological properties. The incorporation of an ethynyl group in the structure of 2-chloro-N-(3-ethynylphenyl)-N-({5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methyl)acetamide enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry. This compound is often discussed in forums and research papers alongside keywords such as "small molecule inhibitors", "kinase modulation", and "drug-like properties", reflecting its relevance in modern drug development.

One of the most frequently asked questions about CAS No. 2411301-52-3 revolves around its solubility and stability under physiological conditions. Studies suggest that the chloroacetamide moiety contributes to its stability, while the pyrazolo-oxazine ring system improves its bioavailability. These characteristics are critical for researchers exploring its potential as a therapeutic agent. Additionally, the compound's molecular weight and logP value align with Lipinski's Rule of Five, making it a promising candidate for oral administration.

The synthesis of 2-chloro-N-(3-ethynylphenyl)-N-({5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methyl)acetamide typically involves multi-step reactions, including Sonogashira coupling and amide bond formation. These methods are well-documented in peer-reviewed journals, ensuring reproducibility for industrial and academic labs. The compound's CAS registry number (2411301-52-3) is essential for accurate literature searches, as it distinguishes this molecule from structurally similar analogs.

From an SEO perspective, terms like "pyrazolo-oxazine derivatives", "ethynylphenyl acetamide synthesis", and "CAS 2411301-52-3 applications" are highly searched in scientific databases. This reflects the growing demand for detailed information on this compound's mechanism of action and potential clinical uses. Researchers are also investigating its role in signal transduction pathways, particularly in contexts related to inflammation and cell proliferation.

In conclusion, 2-chloro-N-(3-ethynylphenyl)-N-({5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-yl}methyl)acetamide represents a fascinating area of study in chemical biology. Its structural complexity and bioactive potential make it a subject of ongoing research, with implications for both pharmaceutical development and academic exploration. As more data becomes available, this compound may emerge as a key player in next-generation therapeutics.